Cas no 1564935-81-4 (2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid)
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid
- EN300-1176008
- 1564935-81-4
-
- Inchi: 1S/C10H13NO2S/c1-10(2,9(12)13)7-5-14-8(11-7)6-3-4-6/h5-6H,3-4H2,1-2H3,(H,12,13)
- InChI Key: IZELZJZGXILJOR-UHFFFAOYSA-N
- SMILES: S1C=C(C(C(=O)O)(C)C)N=C1C1CC1
Computed Properties
- Exact Mass: 211.06669983g/mol
- Monoisotopic Mass: 211.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 78.4Ų
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1176008-1.0g |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1176008-50mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 50mg |
$647.0 | 2023-10-03 | ||
| Enamine | EN300-1176008-100mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 100mg |
$678.0 | 2023-10-03 | ||
| Enamine | EN300-1176008-250mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 250mg |
$708.0 | 2023-10-03 | ||
| Enamine | EN300-1176008-500mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 500mg |
$739.0 | 2023-10-03 | ||
| Enamine | EN300-1176008-1000mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 1000mg |
$770.0 | 2023-10-03 | ||
| Enamine | EN300-1176008-2500mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 2500mg |
$1509.0 | 2023-10-03 | ||
| Enamine | EN300-1176008-5000mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 5000mg |
$2235.0 | 2023-10-03 | ||
| Enamine | EN300-1176008-10000mg |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid |
1564935-81-4 | 10000mg |
$3315.0 | 2023-10-03 |
2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid
2-(2-Cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic Acid: A Comprehensive Overview
The compound with CAS No 1564935-81-4, known as 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their potential therapeutic applications. The molecule's structure features a thiazole ring substituted with a cyclopropyl group and a methylpropanoic acid moiety, making it a promising candidate for drug development.
Recent studies have highlighted the potential of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid in targeting various disease states, including inflammatory conditions and metabolic disorders. The thiazole ring is a key structural element in this compound, as it contributes to its ability to interact with biological targets such as enzymes and receptors. The cyclopropyl group further enhances the molecule's stability and bioavailability, making it an attractive lead compound for further optimization.
One of the most notable aspects of this compound is its ability to modulate cellular signaling pathways involved in inflammation and immune responses. Preclinical studies have demonstrated that 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid exhibits potent anti-inflammatory activity by inhibiting key inflammatory mediators such as cytokines and reactive oxygen species. These findings suggest that the compound could be developed into a novel therapeutic agent for conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders.
In addition to its anti-inflammatory properties, this compound has also shown promise in the management of metabolic disorders. Research indicates that it may improve insulin sensitivity and regulate lipid metabolism, making it a potential candidate for treating type 2 diabetes and obesity-related complications. The methylpropanoic acid moiety plays a critical role in these effects by enhancing the molecule's ability to interact with metabolic pathways.
The synthesis of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of advanced synthetic techniques ensures the production of high-purity material, which is essential for preclinical and clinical testing. The development of efficient synthetic routes has been a focus of recent research efforts, aiming to scale up production while maintaining quality control.
From an analytical standpoint, the compound has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity of the compound, providing a solid foundation for further studies. Additionally, computational modeling has been employed to predict the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.
Looking ahead, the future of 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid lies in its potential to address unmet medical needs in various therapeutic areas. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety profile in preclinical models. If successful, this compound could pave the way for the development of next-generation therapeutics with improved efficacy and reduced side effects.
In conclusion, 2-(2-cyclopropyl-1,3-thiazol-4-yl)-2-methylpropanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound holds great potential for transforming into a clinically relevant treatment option for patients suffering from inflammatory and metabolic disorders.
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